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Compound of Interest

Compound Name: Sniper(abl)-024

Cat. No.: B15144104

For researchers and scientists engaged in drug development, ensuring laboratory safety and
proper chemical handling is paramount. This document provides essential guidance on the
proper disposal of Sniper(abl)-024, a specific and non-genetic IAP-dependent protein eraser
(SNIPER). Adherence to these procedures is critical for maintaining a safe research
environment and ensuring regulatory compliance.

Disclaimer: A specific Safety Data Sheet (SDS) for Sniper(abl)-024 is not publicly available.
The following disposal procedures are based on general laboratory safety principles for
handling potent, research-grade chemical compounds. It is imperative to consult your
institution's Environmental Health and Safety (EHS) department for specific guidelines and
requirements.

Chemical and Physical Properties

A summary of the key properties of Sniper(abl)-024 is provided below. This information is
crucial for understanding the compound's nature and for making informed decisions on its
handling and disposal.
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Property Value

Molecular Formula C52H61F3N809S
Molecular Weight 1031.15 g/mol [1][2]
Appearance Solid

Storage Store at -20°CJ[3][4]

Induces the reduction of BCR-ABL protein with

Biological Activity DC50 of 5UM[S]
a of 5p

Recommended Disposal Pathway

The proper disposal of Sniper(abl)-024, as with any research chemical, should follow a
structured and cautious workflow to minimize risk to personnel and the environment. The
following diagram illustrates the recommended logical steps for disposal.
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Start: Sniper(abl)-024 Waste Generated

'

Consult Institutional EHS Guidelines

Wear Appropriate PPE:
- Safety Goggles
- Lab Coat

- Chemical-Resistant Gloves

Segregate Waste

Solid Waste:

- Contaminated vials
- Pipette tips
- Gloves, eftc.

Liquid Waste:
- Unused solutions
- Contaminated solvents

Package in a Labeled, Collect in a Labeled,
Puncture-Resistant Container Leak-Proof Container

Store in a Designated
Hazardous Waste Accumulation Area

Arrange for Professional

Hazardous Waste Disposal

End: Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Sniper(abl)-024 waste.
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Step-by-Step Disposal Protocol

The following detailed protocol provides a step-by-step guide for the proper disposal of
Sniper(abl)-024.

1. Consultation and Preparation:

Consult EHS: Before beginning any disposal procedure, consult your institution's
Environmental Health and Safety (EHS) department for specific protocols and regulatory
requirements.

Gather Materials: Assemble all necessary materials for disposal, including appropriate waste
containers, labels, and personal protective equipment (PPE).

. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling Sniper(abl)-024 waste. This includes, but is
not limited to:

o Safety goggles or a face shield.

o A properly buttoned laboratory coat.

o Chemical-resistant gloves (e.g., nitrile).
. Waste Segregation:

Solid Waste: All solid materials contaminated with Sniper(abl)-024, such as empty vials,
pipette tips, weighing papers, and contaminated gloves, should be collected in a designated,
puncture-resistant hazardous waste container.

Liquid Waste: Unused solutions of Sniper(abl)-024 or contaminated solvents should be
collected in a separate, clearly labeled, and leak-proof hazardous waste container. Do not
mix with other incompatible waste streams.

. Labeling and Packaging:
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o Clear Labeling: All waste containers must be clearly labeled with the words "Hazardous
Waste," the full chemical name "Sniper(abl)-024," and any other information required by
your institution.

o Secure Packaging: Ensure that all waste containers are securely sealed to prevent leaks or
spills.

5. Storage:

o Designated Area: Store the sealed hazardous waste containers in a designated and secure
hazardous waste accumulation area. This area should be well-ventilated and away from
general laboratory traffic.

o Follow Institutional Guidelines: Adhere to your institution's policies regarding the maximum
allowable time for waste accumulation.

6. Final Disposal:

» Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through your institution's EHS-approved hazardous waste management vendor.

e Do Not Dispose in General Waste: Under no circumstances should Sniper(abl)-024 or its
contaminated materials be disposed of in the general trash or poured down the drain. This
compound is very toxic to aquatic life with long-lasting effects.

By following these procedures, researchers can ensure the safe and responsible disposal of
Sniper(abl)-024, contributing to a secure and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15144104#sniper-abl-024-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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